Ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate

• Molecular Formula: C8H9NO5S
• Molecular Weight: 231.23 g/mol
• IUPAC Name: ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate
• InChI: InChI=1S/C8H9NO5S/c1-3-14-8(11)5-4(2)15-7(6(5)10)9(12)13/h10H,3H2,1-2H3
• InChI Key: ZYOSZUKKBYDORK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1O)[N+](=O)[O-])C

Description

Ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate is a synthetic compound that has been of great interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or microorganisms.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have antibacterial and antifungal properties. In addition, it has been investigated for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate is its potential use in the development of new drugs for the treatment of various diseases. However, one of the limitations is that it can be difficult to synthesize and purify, which can make it challenging to work with in a lab setting.

Future Directions

There are many potential future directions for the study of Ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate. One area of research could be the development of new drugs based on this compound for the treatment of various diseases. Another area of research could be the investigation of its potential use as an anti-inflammatory agent or as a treatment for neurodegenerative diseases. Additionally, researchers could explore different synthesis methods to improve the yield and purity of this compound.

Synthesis Methods

Ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylic acid with ethyl alcohol in the presence of a catalyst such as sulfuric acid. The resulting compound is then purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

Ethyl 4-hydroxy-2-methyl-5-nitrothiophene-3-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have antimicrobial, antifungal, and anticancer properties. Researchers have also investigated its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.